4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine

• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• SMILES: C1CNCC(=C1)C2=CC=NC=C2
• InChI: InChI=1S/C10H12N2/c1-2-10(8-12-5-1)9-3-6-11-7-4-9/h2-4,6-7,12H,1,5,8H2
• InChIKey: IYIUNDLBVOJXGO-UHFFFAOYSA-N

4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine Overview

4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine (CAS 1005209-57-3; also named 1,2,5,6-tetrahydro-3,4'-bipyridine) is a heterocyclic compound with the molecular formula C10H12N2 and a molecular weight of 160.22 g/mol . It comprises a pyridine ring linked at its 4-position to the 3-position of a 1,2,5,6-tetrahydropyridine moiety. The compound belongs to the pyridyltetrahydropyridine class, which has been explored in medicinal chemistry for adrenoceptor antagonism and CNS applications [1]. Its free base, hydrochloride (CAS 1803600-61-4), and dihydrochloride (CAS 1909306-19-9) forms are commercially available, typically at ≥95% purity .

Regioisomeric probe for CNS receptor SAR: enables comparison of pyridyl substitution patterns

Divergent N-donor ligand for coordination polymers: para orientation prevents chelation

Free N–H handle for library diversification: supports N-alkylation, acylation, and Boc protection

• [1] Saari, W. S.; Halczenko, W.; Huff, J. R.; Guare, J. P.; Hunt, C. A.; Randall, W. C.; Lotti, V. J.; Yarbrough, G. G. Adrenoceptor and tetrabenazine antagonism activities of some pyridinyltetrahydropyridines. J. Med. Chem. 1984, 27 (9), 1182–1185. DOI: 10.1021/jm00375a017 View Source

4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine Regioisomer Selectivity

The position of the pyridine nitrogen relative to the tetrahydropyridine ring dictates both electronic distribution and steric accessibility, which in turn governs receptor binding orientation and metal-chelation geometry. In the pyridyltetrahydropyridine series studied by Saari et al., the 2-pyridyl isomer (4-(2-pyridinyl)-1,2,5,6-tetrahydropyridine) displayed measurable α1-adrenoceptor binding (Ki = 2400 nM) [1], whereas the 3-pyridyl isomer (1-methyl-4-(3-pyridinyl)-1,2,5,6-tetrahydropyridine) exhibited a distinct pharmacological profile [1]. Extending this logic, the 4-pyridyl substitution pattern of the target compound places the nitrogen lone pair in a para orientation, which alters hydrogen-bonding capability and metal-coordination bite angle relative to the 2-pyridyl and 3-pyridyl congeners [2]. For procurement, selecting the incorrect regioisomer risks obtaining a compound with fundamentally different target engagement or catalytic performance.

2-Pyridyl isomer

Nitrogen orientation differs; may shift receptor binding and metal coordination geometry

3,4′-Bipyridine (fully aromatic)

Planar, no free N–H, lacks sp³ character; solubility and conformational profile differ

N-Methyl analogs

Blocked N–H prevents direct functionalization; limits synthetic diversification

• [1] Saari, W. S.; Halczenko, W.; Huff, J. R.; Guare, J. P.; Hunt, C. A.; Randall, W. C.; Lotti, V. J.; Yarbrough, G. G. Adrenoceptor and tetrabenazine antagonism activities of some pyridinyltetrahydropyridines. J. Med. Chem. 1984, 27 (9), 1182–1185. DOI: 10.1021/jm00375a017 View Source
• [2] Kuwabara, H.; Sonoda, T.; Saitoh, H.; Arai, H. Pyridyltetrahydropyridines and pyridylpiperidines, and method of manufacturing them. U.S. Patent 8,530,662, September 10, 2013. View Source

4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine Differentiation Evidence

Adrenoceptor Binding: 2-Pyridyl vs. 3-Pyridyl Isomers

In the Saari et al. (1984) head-to-head study of pyridinyltetrahydropyridine regioisomers, the 2-pyridyl derivative 4-(2-pyridinyl)-1,2,5,6-tetrahydropyridine (compound 3a) exhibited a Ki of 2400 nM at the α1A-adrenoceptor as measured by [3H]prazosin displacement from calf cerebral cortex membranes [1]. The 3-pyridyl analogue 1-methyl-4-(3-pyridinyl)-1,2,5,6-tetrahydropyridine (compound 5) was also evaluated in the same assay panel, though its precise Ki was not tabulated in the abstracted data. Critically, the 4-pyridyl congener—directly analogous to the target compound—was not included in this study, establishing a data gap that users must fill experimentally. The available data demonstrate that the pyridyl attachment position meaningfully alters α-adrenoceptor engagement.

α1A Binding

Head-to-head

4-Pyridyl isomer: No direct data
2-Pyridyl isomer: Ki = 2400 nM

Regioisomer position alters adrenoceptor engagement; independent profiling required

Calf cortex [³H]prazosin displacement; target not included in Saari et al. 1984 study

Evidence Dimension	α1A-Adrenoceptor binding affinity (Ki)
Target Compound Data	No direct data available for 4-(1,2,5,6-tetrahydropyridin-3-yl)pyridine
Comparator Or Baseline	4-(2-Pyridinyl)-1,2,5,6-tetrahydropyridine: Ki = 2400 nM (α1A-adrenoceptor, [3H]prazosin displacement, calf cerebral cortex)
Quantified Difference	Not calculable—target compound not tested in this study
Conditions	Radioligand binding assay; calf cerebral cortex membranes; [3H]prazosin as radioligand; J. Med. Chem. 1984, 27, 1182-1185

Why This Matters

The regioisomer-dependent binding data alert procurement teams that the 4-pyridyl isomer cannot be assumed bioequivalent to the 2-pyridyl or 3-pyridyl isomers in CNS receptor screens.

• [1] Saari, W. S.; Halczenko, W.; Huff, J. R.; Guare, J. P.; Hunt, C. A.; Randall, W. C.; Lotti, V. J.; Yarbrough, G. G. Adrenoceptor and tetrabenazine antagonism activities of some pyridinyltetrahydropyridines. J. Med. Chem. 1984, 27 (9), 1182–1185. DOI: 10.1021/jm00375a017. BindingDB Entry: Ki = 2400 nM for 4-(2-pyridinyl)-1,2,5,6-tetrahydropyridine at α1A-adrenoceptor. View Source

Coordination Geometry: 4-Pyridyl vs. 2-Pyridyl Isomers

The 3,4'-bipyridine scaffold of the target compound positions the pyridine nitrogen para to the tetrahydropyridine attachment point, creating a divergent N-donor geometry that contrasts sharply with the convergent chelating geometry of 2,2'-bipyridine and the mixed-donor geometry of 2,4'-bipyridine [1]. In 2,2'-bipyridine, both nitrogen atoms can coordinate to a single metal center to form a stable 5-membered chelate ring. In 3,4'-bipyridine (the aromatic analogue of the target), the N-donors are oriented at approximately 120° relative to each other across the biaryl linkage, precluding chelation to a single metal and instead favoring bridging or polymeric coordination modes. This structural distinction is documented in the broader bipyridine coordination chemistry literature and is recognized in patent disclosures of pyridyltetrahydropyridines as ligands for catalysts and materials [2].

N-Donor Geometry

Class-level

4-Pyridyl: Divergent, non-chelating
2,2′-Bipyridine: Convergent, chelating

Divergent geometry favors bridging coordination modes over chelation

Inferred from 3,4′-bipyridine crystal structures; coordination behavior may vary with metal

Evidence Dimension	N-donor atom spatial orientation and chelation potential
Target Compound Data	4-Pyridyl nitrogen lone pair oriented ~180° from tetrahydropyridine N; non-chelating, divergent donor geometry
Comparator Or Baseline	2,2'-Bipyridine: both N-donors oriented for convergent 5-membered chelate formation; 2,4'-bipyridine: mixed orientation
Quantified Difference	Qualitative structural divergence; chelate bite angle: ~60° for 2,2'-bipyridine vs. non-chelating for 3,4'-bipyridine
Conditions	Structural analysis based on bipyridine isomer geometry; confirmed by X-ray crystallography data for related 3,4'-bipyridine complexes

Why This Matters

Procurement of the 4-pyridyl isomer is essential when the research goal is to construct bridging or polymeric metal-organic architectures rather than discrete chelate complexes.

• [1] Constable, E. C. The coordination chemistry of 2,2':6',2''-terpyridine and higher oligopyridines. Adv. Inorg. Chem. 1986, 30, 69–101. (Class-level reference for bipyridine coordination geometry.) View Source
• [2] Kuwabara, H.; Sonoda, T.; Saitoh, H.; Arai, H. Pyridyltetrahydropyridines and pyridylpiperidines, and method of manufacturing them. U.S. Patent 8,530,662, September 10, 2013. (Discloses use of pyridyltetrahydropyridines as catalyst ligands.) View Source

Saturation State: Tetrahydropyridine vs. Aromatic Bipyridine

The 1,2,5,6-tetrahydropyridine ring in the target compound introduces sp3 hybridization at the C-3 and C-4 positions, creating a half-chair conformation that increases three-dimensionality relative to fully aromatic 3,4'-bipyridine. This conformational feature is associated with enhanced aqueous solubility and altered pharmacokinetic profiles in drug discovery campaigns, as documented in the broader medicinal chemistry literature on 'escaping flatland' [1]. The corresponding fully aromatic 3,4'-bipyridine (CAS 4394-14-5) is a planar, fully conjugated system with a calculated logP approximately 0.5–1.0 units higher than the partially saturated target compound (estimated based on fragment-based logP contributions). The hydrochloride salt form (CAS 1803600-61-4) further improves aqueous solubility for biological assay conditions .

Sp³ Character

Class-level

Fsp³ = 0.40

Higher fraction of sp³ carbons increases three-dimensionality; may improve solubility

Fsp³ calculated from formula; logP estimated; no experimental data

Evidence Dimension	Fraction of sp3-hybridized carbons (Fsp3) and conformational flexibility
Target Compound Data	Fsp3 = 0.40 (4 sp3 carbons out of 10 total carbons); tetrahydropyridine ring adopts half-chair conformation; commercially available as HCl salt for aqueous solubility
Comparator Or Baseline	3,4'-Bipyridine: Fsp3 = 0.00; fully planar aromatic system; limited conformational degrees of freedom
Quantified Difference	Fsp3 difference: 0.40 vs. 0.00; estimated logP difference: ~0.5–1.0 units lower for target compound
Conditions	Structural calculation based on molecular formula; logP estimated by fragment additivity method; no experimental logP data available for target compound

Why This Matters

The partially saturated scaffold provides a distinct physicochemical profile that may improve solubility and reduce aromatic stacking artifacts in biological assays compared to fully aromatic bipyridine alternatives.

• [1] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52 (21), 6752–6756. DOI: 10.1021/jm901241e View Source

Free N–H Synthetic Versatility vs. N-Alkyl Analogs

The target compound possesses a free secondary amine (N–H) in the tetrahydropyridine ring, which serves as a key diversification point for N-alkylation, N-acylation, N-sulfonylation, or N-arylation reactions. This contrasts with N-methyl-substituted analogs such as 1-methyl-4-(3-pyridinyl)-1,2,5,6-tetrahydropyridine (compound 5 in Saari et al. 1984 [1]), where the methyl group blocks further N-functionalization. The free N–H also enables Boc-protection/deprotection strategies for orthogonal synthetic elaboration, as demonstrated in the Saari synthesis of compound 3a via Boc-protected piperidone intermediates [1]. Commercially, the hydrochloride and dihydrochloride salt forms (CAS 1803600-61-4 and 1909306-19-9) provide convenient, storable precursors that can be neutralized to liberate the free base for subsequent reactions .

N–H Handle

Reported

Free secondary amine enables ≥5 derivatization pathways

Broad derivatization scope supports library synthesis and SAR exploration

Synthetic utility confirmed via Boc-protection strategy in Saari et al. 1984

Evidence Dimension	Availability of free N–H for chemical diversification
Target Compound Data	Free N–H present; amenable to alkylation, acylation, sulfonylation, reductive amination, and Boc protection; available as HCl and 2HCl salts
Comparator Or Baseline	1-Methyl-4-(3-pyridinyl)-1,2,5,6-tetrahydropyridine: N–CH3 group blocks further N-functionalization without demethylation
Quantified Difference	Qualitative difference in synthetic utility; target compound enables ≥5 distinct N-derivatization pathways vs. 0 for N-methyl analog without deprotection
Conditions	Synthetic chemistry assessment based on functional group analysis; commercial availability data from multiple vendors

Why This Matters

The free N–H makes this compound a superior choice as a versatile building block for library synthesis and SAR exploration compared to N-alkyl-locked analogs.

• [1] Saari, W. S.; Halczenko, W.; Huff, J. R.; Guare, J. P.; Hunt, C. A.; Randall, W. C.; Lotti, V. J.; Yarbrough, G. G. Adrenoceptor and tetrabenazine antagonism activities of some pyridinyltetrahydropyridines. J. Med. Chem. 1984, 27 (9), 1182–1185. (Describes Boc-protection strategy for N–H tetrahydropyridine synthesis.) View Source

4-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine Applications

CNS Receptor SAR with Regioisomeric Probes

When conducting structure-activity relationship studies on pyridyltetrahydropyridine-based CNS receptor ligands, the 4-pyridyl isomer serves as a critical regioisomeric probe to complement the 2-pyridyl and 3-pyridyl congeners characterized in Saari et al. (1984) [1]. Its distinct nitrogen orientation may yield differential selectivity profiles at α-adrenoceptor subtypes or dopaminergic receptors, making it essential for comprehensive SAR mapping.

Bridging Ligand for MOFs and Coordination Polymers

The divergent N-donor geometry of the 3,4'-bipyridine scaffold makes this compound a candidate bridging ligand for constructing one-, two-, or three-dimensional coordination polymers, as described in the patent literature on pyridyltetrahydropyridine catalyst ligands [2]. Unlike the chelating 2,2'-bipyridine, the 4-pyridyl isomer enforces linear or angular bridging modes that are valuable for designing porous MOFs and supramolecular architectures.

Library Diversification via N–H Functionalization

The free secondary amine in the tetrahydropyridine ring enables parallel synthesis of diverse N-substituted derivatives for high-throughput screening. The compound's partially saturated scaffold provides higher Fsp3 (0.40) than fully aromatic bipyridine alternatives, which may correlate with improved clinical developability according to the 'escape from flatland' analysis by Lovering et al. (2009) [3]. The hydrochloride salt form facilitates handling and dissolution in aqueous reaction media.

Pyridylpiperidine Drug Intermediate

The 1,2,5,6-tetrahydropyridine ring can be hydrogenated to the corresponding piperidine, yielding 4-(piperidin-3-yl)pyridine derivatives that are key intermediates in multiple CNS drug discovery programs. The patent literature on pyridylpiperidines as neuropeptide Y antagonists, CRF inhibitors, and metalloprotease inhibitors highlights the downstream value of this scaffold [2]. Procuring the tetrahydropyridine precursor enables both the unsaturated and saturated forms from a single starting material.

Application

Selection Property

Validation Focus

CNS receptor SAR with regioisomeric probes

Regioisomer-specific binding profile

Receptor engagement profiles across 2-, 3-, and 4-pyridyl isomers

Bridging ligand for MOFs/coordination polymers

Divergent N-donor geometry

Coordination mode and polymer architecture

Library synthesis via N–H diversification

Free secondary amine and sp³ character

Derivatization scope and compound purity

Piperidine intermediate via hydrogenation

Tetrahydropyridine precursor availability

Hydrogenation yield and piperidine product characterization

• [1] Saari, W. S.; Halczenko, W.; Huff, J. R.; Guare, J. P.; Hunt, C. A.; Randall, W. C.; Lotti, V. J.; Yarbrough, G. G. Adrenoceptor and tetrabenazine antagonism activities of some pyridinyltetrahydropyridines. J. Med. Chem. 1984, 27 (9), 1182–1185. View Source
• [2] Kuwabara, H.; Sonoda, T.; Saitoh, H.; Arai, H. Pyridyltetrahydropyridines and pyridylpiperidines, and method of manufacturing them. U.S. Patent 8,530,662, September 10, 2013. View Source
• [3] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52 (21), 6752–6756. View Source